7-Amino-3-cyclopropyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile
Overview
Description
This compound, also known by its IUPAC name 7-amino-3-cyclopropyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile, has a molecular weight of 216.2 . It is typically stored at temperatures between 2 and 8 degrees Celsius .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8N6O/c10-3-5-7(11)14-15-8(5)13-12-6(9(15)16)4-1-2-4/h4,13H,1-2H2,(H2,11,14) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular formula of C9H8N6O and an average mass of 216.199 Da . Its monoisotopic mass is 216.075958 Da .Scientific Research Applications
Reactivity and Synthesis
Research has explored the reactivity of compounds structurally similar to 7-Amino-3-cyclopropyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile, demonstrating various synthetic pathways. For instance, Mironovich et al. (2013) detailed the synthesis of tetrahydropyrimido[4′,5′:3,4]pyrazolo[5,1-c][1,2,4]-triazine derivatives through reactions involving carbonyl compounds, showcasing the compound's utility in generating diverse molecular architectures (Mironovich, Kostina, & Podol’nikova, 2013). Further, Lim et al. (2015) highlighted a one-pot, microwave-assisted synthesis method for 7-amino-substituted pyrazolo[1,5-a][1,3,5]triazine derivatives, emphasizing the efficiency and versatility of this approach in drug discovery (Lim, Luna, & Dolzhenko, 2015).
Crystal Structure Analysis
Investigations into the crystal structures of related compounds have been conducted to understand their molecular geometries and potential for forming intra- and intermolecular hydrogen bonds, crucial for drug design. Mironovich and Ivanov (2021) studied the crystal structure of similar compounds, revealing planar conjugated heteronuclei conducive to hydrogen bonding, which could inform the design of pharmacologically active molecules (Mironovich & Ivanov, 2021).
Antimicrobial and Anticancer Activity
Some derivatives have shown promising biological activities. Research by Saad et al. (2011) on fused heterobicyclic nitrogen systems, including triazine derivatives, demonstrated potential antimicrobial and anticancer activities, suggesting these compounds as candidates for further pharmacological studies (Saad, Youssef, & Mosselhi, 2011).
Explosive Materials Development
Interestingly, a distinct application area for related triazine compounds is in the development of insensitive high explosives. Snyder et al. (2017) synthesized a triazolotriazine derivative with excellent thermal stability and insensitivity to impact, positioning it as a safer alternative to traditional explosives (Snyder, Myers, Imler, Chavez, Parrish, Veauthier, & Scharff, 2017).
properties
IUPAC Name |
7-amino-3-cyclopropyl-4-oxo-6H-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N6O/c10-3-5-7(11)14-15-8(5)13-12-6(9(15)16)4-1-2-4/h4,14H,1-2,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYXJROZUSSBTKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C3C(=C(NN3C2=O)N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Amino-3-cyclopropyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.